3-(2-Chlorophenyl)-5-{1-[(2-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole

• IUPAC Name: 3-(2-chlorophenyl)-5-[1-(2-chlorophenyl)sulfonylpyrrolidin-2-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H15Cl2N3O3S/c19-13-7-2-1-6-12(13)17-21-18(26-22-17)15-9-5-11-23(15)27(24,25)16-10-4-3-8-14(16)20/h1-4,6-8,10,15H,5,9,11H2
• InChI Key: LQJKYLSHHLNEMI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CC=C2Cl)C3=NC(=NO3)C4=CC=CC=C4Cl
• Molecular Formula: C18H15Cl2N3O3S
• Molecular Weight: 424.3 g/mol

Description

3-(2-Chlorophenyl)-5-{1-[(2-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C18H15Cl2N3O3S and its molecular weight is 424.3. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Chlorophenyl)-5-{1-[(2-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Chlorophenyl)-5-{1-[(2-chlorophenyl)sulfonyl]-2-pyrrolidinyl}-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Research has been conducted on synthesizing and characterizing derivatives of 1,3,4-oxadiazole, with modifications aimed at enhancing antibacterial and anti-enzymatic potentials. For example, a study by Nafeesa et al. (2017) focused on synthesizing N-substituted derivatives of 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide, evaluating their antibacterial and anti-enzymatic activities. Spectral analytical techniques such as IR, EI-MS, 1H NMR, and 13C-NMR were used for structural elucidation (Nafeesa et al., 2017).

Potential for Pharmacological Applications

The derivatives of 1,3,4-oxadiazole have shown promise in various pharmacological areas. A study aimed at evaluating new drug candidates for Alzheimer’s disease synthesized new N-substituted derivatives to assess their enzyme inhibition activity against acetylcholinesterase (AChE) enzyme, providing a foundation for further exploration in Alzheimer’s therapy (Rehman et al., 2018).

Antimicrobial and Anticancer Potential

Compounds incorporating the 1,3,4-oxadiazole moiety have also been studied for their antimicrobial and cytotoxic activities. Muralikrishna et al. (2012) reported the synthesis of sulfone-linked bis heterocycles with significant antibacterial activity against various bacterial strains and cytotoxic activity on lung carcinoma cells (Muralikrishna et al., 2012).

Antibacterial Activity

The search for new antibacterial agents has led to the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores. These compounds have been evaluated for their antibacterial potentials, with some showing moderate inhibitory effects against Gram-negative bacterial strains (Iqbal et al., 2017).